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Compound of Interest

(S,R,S)-AHPC-C8-NH2
dihydrochloride

cat. No.: B3006520

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R,S)-AHPC-C8-NH2 dihydrochloride is a key synthetic building block in the rapidly
evolving field of targeted protein degradation. Specifically, it serves as a high-affinity ligand for
the von Hippel-Lindau (VHL) E3 ubiquitin ligase, functionalized with an eight-carbon alkyl
amine linker. This molecule is integral to the construction of Proteolysis Targeting Chimeras
(PROTACS), a class of heterobifunctional molecules designed to hijack the cell's natural
ubiquitin-proteasome system to selectively eliminate disease-causing proteins.

This technical guide provides a comprehensive overview of (S,R,S)-AHPC-C8-NH2
dihydrochloride, including its alternative names, chemical properties, and its application in the
development of PROTACSs, with a particular focus on the degradation of the serine/threonine
kinase AKT.

Nomenclature and Chemical Identifiers

To facilitate unambiguous identification, a compilation of alternative names and chemical
identifiers for (S,R,S)-AHPC-C8-NH2 dihydrochloride is provided below.
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Identifier Type Value

(2S,4R)-1-[(2S)-2-(9-aminononanamido)-3,3-
) dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-
Systematic Name ] o
1,3-thiazol-5-yl)phenylmethyl]pyrrolidine-2-

carboxamide; bis(chlorohydrogen)[1]

Common Synonyms VH032-C8-NH2 dihydrochloride[2]

VH 032 amide-alkylC8-amine

VH 032 - linker 11

XF038-164A (from patent WO2019173516A1)[2]
[31[4]

Patent Identifier

CAS Number 2376139-49-8 (dihydrochloride)[5]

2341796-80-1 (dihydrochloride)[1]

2341796-79-8 (free base)

Molecular Formula C31H49CI2Ns04S[1]

Molecular Weight 658.72 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of (S,R,S)-AHPC-C8-NH2 dihydrochloride
is presented in the table below.

Property Value

Appearance Solid[6]

Solubility Soluble in DMSO and water.[7]
Storage Conditions Store at -20°C for long-term stability.[1]

Mechanism of Action in PROTAC Technology
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(S,R,S)-AHPC-C8-NH2 serves as the VHL-recruiting moiety in a PROTAC. The fundamental
principle of a PROTAC is to induce the proximity of a target protein to an E3 ubiquitin ligase,
leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome.

The workflow for PROTAC-mediated protein degradation can be summarized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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